Cas no 252950-22-4 (1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride)

• Product Name: 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride
• CAS No: 252950-22-4
• MF: C₉H₁₃ClN₆
• MW: 240.692719221115
• CID: 6627312
• PubChem ID: 170901126
• Update Time: 2026-03-12

1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[2-[(5-cyano-2-pyridinyl)amino]ethyl]-, hydrochloride (1:1)
• 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride
• G76599
• 252950-22-4
• 1-{2-[(5-cyanopyridin-2-yl)amino]ethyl}guanidine hydrochloride

• Inchi： 1S/C9H12N6.ClH/c10-5-7-1-2-8(15-6-7)13-3-4-14-9(11)12;/h1-2,6H,3-4H2,(H,13,15)(H4,11,12,14);1H
• InChI Key： AXSVTLILRCNSCQ-UHFFFAOYSA-N
• SMILES： N(C1N=CC(C#N)=CC=1)CCNC(N)=N.Cl

Computed Properties

• Exact Mass: 240.0890221g/mol
• Monoisotopic Mass: 240.0890221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride

Comprehensive Overview of 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride (CAS No. 252950-22-4)

1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride (CAS No. 252950-22-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a cyanopyridine moiety with a guanidine group, making it a subject of interest for drug discovery and development. Its CAS number, 252950-22-4, serves as a critical identifier for researchers and suppliers in the chemical industry.

The compound's structure is characterized by the presence of a 5-cyanopyridin-2-yl group linked to an ethylguanidine backbone, which is protonated as a hydrochloride salt for enhanced stability and solubility. This design is particularly relevant in the context of modern medicinal chemistry, where researchers are increasingly focusing on small-molecule inhibitors and enzyme modulators. The cyanopyridine moiety, in particular, is known for its role in interacting with biological targets, making this compound a potential candidate for applications in kinase inhibition or receptor binding studies.

In recent years, the demand for high-purity research chemicals like 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride has surged, driven by advancements in high-throughput screening and computational drug design. Researchers frequently search for terms such as "cyanopyridine derivatives" and "guanidine-based compounds" to identify novel bioactive molecules. This compound’s unique combination of functional groups positions it as a valuable tool for investigating structure-activity relationships (SAR) in drug development pipelines.

From a synthetic chemistry perspective, the preparation of 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and guanidine formation. The hydrochloride salt form ensures better handling and storage properties, which is a key consideration for laboratories working with hygroscopic compounds. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structural integrity.

The compound’s potential applications extend beyond pharmaceuticals. For instance, its nitrogen-rich structure makes it a candidate for studies in material science, particularly in the development of coordination polymers or ligand design for metal-organic frameworks (MOFs). Such interdisciplinary relevance aligns with current trends in green chemistry and sustainable synthesis, topics frequently searched by academic and industrial researchers.

Safety and handling of 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride follow standard laboratory protocols for non-hazardous chemicals. While it is not classified as a regulated substance, proper personal protective equipment (PPE) and ventilation are recommended during use. This aligns with the growing emphasis on lab safety and risk assessment in scientific workflows, a topic widely discussed in online forums and research publications.

In summary, 1-(2-((5-Cyanopyridin-2-yl)amino)ethyl)guanidine hydrochloride (CAS No. 252950-22-4) represents a versatile and scientifically intriguing compound with broad applicability in drug discovery, biochemical research, and material science. Its unique structural features and compatibility with modern analytical techniques make it a valuable asset for researchers exploring molecular interactions and functional group chemistry. As the scientific community continues to prioritize precision medicine and tailored therapeutics, compounds like this will remain at the forefront of innovation.